Cas no 386715-42-0 (5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxylic acid)

• Product Name: 5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxylic acid
• CAS No: 386715-42-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 298676
• PubChem ID: 2761136
• Update Time: 2025-06-11

5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2-Isopropoxyphenyl)methanamine hydrochloride
• 1-(2-ISOPROPOXYPHENYL)METHANAMINE
• 1H,5H-Benzo[ij]quinolizine-6-carboxylicacid, 2,3-dihydro-5-oxo-
• 2,3-Dihydro-5-oxo-(1H,5H)-benzo[ij]-quinolizine-6-carboxylic acid
• 2,3-dihydro-5-oxo-1H,5H-Benzo[ij]quinolizine-6-carboxylic acid
• 2,3-Dihydro-5-oxo-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid
• 2-Isopropoxy-3-nitrotoluene
• 2-ISOPROPOXY-BENZYLAMINE
• 5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxylic acid
• 3-Oxo-3,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylicacid
• HMS521E18
• DTXSID501178871
• F2185-0059
• Peakdale1_001162
• 5-Oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid
• MFCD01567810
• AKOS000274344
• CS-0312652
• 3-Oxo-3,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxylic acid
• 386715-42-0
• FT-0701389
• SR-01000384089
• PS-5984
• SR-01000384089-1
• SCHEMBL12168237
• 2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-3,5,7,9(13)-tetraene-3-carboxylic acid
• 2-oxo-1-azatricyclo[7.3.1.05,13]trideca-3,5(13),6,8-tetraene-3-carboxylic acid
• DB-069711
• STK693374

• MDL： MFCD01567810
• Inchi： 1S/C13H11NO3/c15-12-10(13(16)17)7-9-4-1-3-8-5-2-6-14(12)11(8)9/h1,3-4,7H,2,5-6H2,(H,16,17)
• InChI Key： HMCFZIUMULQCRT-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2=CC=CC3CCCN1C=32

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.99
• Boiling Point: 53-56°C 0,1mm
• Flash Point: 98.9°C
• Refractive Index: 1.518
• PSA: 59.30000
• LogP: 1.64590
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 5-oxo-2,3-dihydro-1H,5H-pyrido3,2,1-ijquinoline-6-carboxylic acid

Introduction to 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid (CAS No. 386715-42-0)

5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid (CAS No. 386715-42-0) is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The compound's structure is characterized by a fused ring system with a carboxylic acid functional group, making it an intriguing candidate for various pharmacological studies.

The chemical structure of 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid is composed of a pyridine ring fused with a quinoline ring, forming a complex aromatic system. The presence of the carboxylic acid group at the 6-position adds to its reactivity and potential for forming salts or esters, which can be crucial for optimizing its pharmacokinetic properties. The 5-oxo moiety further contributes to the compound's stability and reactivity, making it a valuable scaffold for drug design.

Recent research has highlighted the potential of 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid has also shown potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer properties of 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid have also been investigated. Research has shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the PI3K/Akt pathway in breast cancer cells and reduce tumor growth in animal models. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid are another important aspect of its potential as a drug candidate. Studies have shown that it has good oral bioavailability and can be effectively absorbed into the bloodstream. Additionally, it exhibits low toxicity in preclinical studies, making it a safe candidate for further development.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid. One common approach involves the condensation of an appropriate amine with a substituted aryl aldehyde followed by cyclization to form the pyridoquinoline core. The carboxylic acid group can then be introduced through subsequent reactions such as esterification or hydrolysis. These synthetic routes provide flexibility in modifying the structure to optimize its biological activity and pharmacological properties.

The future prospects for 5-oxo-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-6-carboxylic acid are promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level and identifying new therapeutic targets. Additionally, efforts are being made to develop more potent analogs with improved pharmacokinetic profiles. Clinical trials are also underway to evaluate its safety and efficacy in human subjects.

In conclusion, 5-oxo-2,3-dihydro-H,-pyrido[,]-quinoline--carboxylic acid (CAS No. 386715--0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various fields of medicine.